N-(2-ethoxyphenyl)-N'-(4-fluorobenzyl)ethanediamide

• IUPAC Name: N'-(2-ethoxyphenyl)-N-[(4-fluorophenyl)methyl]oxamide
• InChI: InChI=1S/C17H17FN2O3/c1-2-23-15-6-4-3-5-14(15)20-17(22)16(21)19-11-12-7-9-13(18)10-8-12/h3-10H,2,11H2,1H3,(H,19,21)(H,20,22)
• InChI Key: RRZOLHIJZPPLLI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C(=O)NCC2=CC=C(C=C2)F
• Molecular Formula: C17H17FN2O3
• DSSTOX Substance ID: DTXSID50367514
• Molecular Weight: 316.33 g/mol
• CAS RN: 6192-99-0

Description

N-(2-ethoxyphenyl)-N'-(4-fluorobenzyl)ethanediamide, also known as EF-24, is a synthetic compound that has been studied for its potential therapeutic applications. EF-24 belongs to the family of curcumin analogs, which are compounds that are structurally similar to curcumin, a natural compound found in turmeric. The aim of

Mechanism of Action

N-(2-ethoxyphenyl)-N'-(4-fluorobenzyl)ethanediamide exerts its effects through multiple mechanisms of action. One of the main mechanisms of action of N-(2-ethoxyphenyl)-N'-(4-fluorobenzyl)ethanediamide is the activation of the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway. The Nrf2 pathway is a cellular defense mechanism that regulates the expression of antioxidant and detoxifying enzymes. N-(2-ethoxyphenyl)-N'-(4-fluorobenzyl)ethanediamide has been shown to activate the Nrf2 pathway, leading to the upregulation of these enzymes and the reduction of oxidative stress. N-(2-ethoxyphenyl)-N'-(4-fluorobenzyl)ethanediamide also inhibits the NF-κB pathway, which is a pro-inflammatory signaling pathway that is involved in the development of various diseases.
Biochemical and Physiological Effects:
N-(2-ethoxyphenyl)-N'-(4-fluorobenzyl)ethanediamide has been shown to have several biochemical and physiological effects. In cancer cells, N-(2-ethoxyphenyl)-N'-(4-fluorobenzyl)ethanediamide induces apoptosis by activating the caspase cascade, which is a series of proteases that are involved in programmed cell death. N-(2-ethoxyphenyl)-N'-(4-fluorobenzyl)ethanediamide also inhibits the PI3K/Akt/mTOR pathway, which is a signaling pathway that is involved in cell growth and survival. In addition, N-(2-ethoxyphenyl)-N'-(4-fluorobenzyl)ethanediamide has been shown to inhibit the expression of several pro-inflammatory cytokines, including TNF-α, IL-1β, and IL-6. N-(2-ethoxyphenyl)-N'-(4-fluorobenzyl)ethanediamide has also been shown to improve cognitive function in animal models of Alzheimer's disease by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(2-ethoxyphenyl)-N'-(4-fluorobenzyl)ethanediamide is its broad-spectrum activity against various diseases, including cancer, inflammation, and neurodegenerative disorders. N-(2-ethoxyphenyl)-N'-(4-fluorobenzyl)ethanediamide is also relatively stable and can be easily synthesized in the laboratory. However, one of the limitations of N-(2-ethoxyphenyl)-N'-(4-fluorobenzyl)ethanediamide is its poor solubility in water, which can limit its bioavailability and therapeutic efficacy. In addition, N-(2-ethoxyphenyl)-N'-(4-fluorobenzyl)ethanediamide has not been extensively studied in human clinical trials, and its safety and efficacy in humans are not well-established.

Future Directions

There are several future directions for the study of N-(2-ethoxyphenyl)-N'-(4-fluorobenzyl)ethanediamide. One area of research is the development of more potent and selective analogs of N-(2-ethoxyphenyl)-N'-(4-fluorobenzyl)ethanediamide that can overcome its limitations, such as poor solubility. Another area of research is the investigation of the safety and efficacy of N-(2-ethoxyphenyl)-N'-(4-fluorobenzyl)ethanediamide in human clinical trials. N-(2-ethoxyphenyl)-N'-(4-fluorobenzyl)ethanediamide has also been shown to have synergistic effects with other compounds, such as resveratrol and quercetin, and future studies could explore the potential of these combinations for therapeutic applications. Finally, N-(2-ethoxyphenyl)-N'-(4-fluorobenzyl)ethanediamide has been shown to have potential as a radiosensitizer, and future studies could investigate its use in combination with radiation therapy for cancer treatment.
Conclusion:
In conclusion, N-(2-ethoxyphenyl)-N'-(4-fluorobenzyl)ethanediamide is a synthetic compound with potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. N-(2-ethoxyphenyl)-N'-(4-fluorobenzyl)ethanediamide exerts its effects through multiple mechanisms of action, including the activation of the Nrf2 pathway and the inhibition of the NF-κB pathway. N-(2-ethoxyphenyl)-N'-(4-fluorobenzyl)ethanediamide has several advantages, including its broad-spectrum activity and relative stability, but also has limitations, such as poor solubility. Future research directions for N-(2-ethoxyphenyl)-N'-(4-fluorobenzyl)ethanediamide include the development of more potent and selective analogs, investigation of its safety and efficacy in human clinical trials, and exploration of its potential synergistic effects with other compounds.

Synthesis Methods

N-(2-ethoxyphenyl)-N'-(4-fluorobenzyl)ethanediamide can be synthesized using a multi-step process that involves the reaction of various chemical reagents. The synthesis method has been described in detail in several scientific publications. Briefly, N-(2-ethoxyphenyl)-N'-(4-fluorobenzyl)ethanediamide is synthesized by first reacting 2-ethoxyphenol with 4-fluorobenzaldehyde to form a Schiff base intermediate. The Schiff base intermediate is then reduced using sodium borohydride to form the final product, N-(2-ethoxyphenyl)-N'-(4-fluorobenzyl)ethanediamide.

Scientific Research Applications

N-(2-ethoxyphenyl)-N'-(4-fluorobenzyl)ethanediamide has been studied extensively for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. Several studies have shown that N-(2-ethoxyphenyl)-N'-(4-fluorobenzyl)ethanediamide has anti-cancer properties and can induce apoptosis (programmed cell death) in cancer cells. N-(2-ethoxyphenyl)-N'-(4-fluorobenzyl)ethanediamide has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In addition, N-(2-ethoxyphenyl)-N'-(4-fluorobenzyl)ethanediamide has been shown to have neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease.